Cas no 157311-93-8 (2,3-Pyridinedicarbonitrile, 4-methyl-)

• Product Name: 2,3-Pyridinedicarbonitrile, 4-methyl-
• CAS No: 157311-93-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 107740
• PubChem ID: 14963972
• Update Time: 2024-02-29

2,3-Pyridinedicarbonitrile, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinedicarbonitrile,4-methyl-
• 2,3-Pyridinedicarbonitrile,4-methyl-(9CI)
• 2,3-Pyridinedicarbonitrile, 4-methyl-

• Inchi： 1S/C8H5N3/c1-6-2-3-11-8(5-10)7(6)4-9/h2-3H,1H3
• InChI Key： PASBXIWCOQQXDM-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C#N)C=1C#N

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.5
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles